2-[(Hex-5-en-2-yl)amino]propane-1,3-diol

• Molecular Formula: C9H19NO2
• Molecular Weight: 173.25 g/mol
• IUPAC Name: 2-(hex-5-en-2-ylamino)propane-1,3-diol
• InChI: InChI=1S/C9H19NO2/c1-3-4-5-8(2)10-9(6-11)7-12/h3,8-12H,1,4-7H2,2H3
• InChI Key: DOQZYTHKGYVGJM-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC=C)NC(CO)CO

Description

2-[(Hex-5-en-2-yl)amino]propane-1,3-diol is a polyol derivative featuring a propane-1,3-diol backbone substituted with a hex-5-en-2-yl amino group.

Preparation Methods

Alkylation of 2-Aminopropane-1,3-diol (Serinol)

The most direct route involves alkylating serinol (2-aminopropane-1,3-diol) with hex-5-en-2-yl bromide. This method adapts strategies from cyclic carbonate monomer synthesis, where 2-amino-1,3-propane diols are functionalized with electrophiles.

Reaction Conditions :

• Substrate : Serinol (1.0 equiv) dissolved in anhydrous tetrahydrofuran (THF).
• Alkylating Agent : Hex-5-en-2-yl bromide (1.2 equiv), added dropwise at 0°C.
• Base : Potassium carbonate (2.0 equiv) to deprotonate the amine and drive the reaction.
• Temperature : Reflux at 65°C for 12–18 hours.

Mechanistic Insights :
The amine undergoes nucleophilic attack on the alkyl bromide, forming a secondary amine via an SN2 mechanism. Steric hindrance from the hex-5-en-2-yl group limits over-alkylation, but excess alkylating agent may necessitate careful stoichiometric control.

Yield and Optimization :
Pilot studies using analogous alkyl halides report yields of 60–75%. Increasing reaction time to 24 hours improves conversion but risks side reactions, such as ether formation between the diol and alkyl bromide.

Purification :
Crude product is purified via silica gel chromatography (ethyl acetate/methanol 9:1) to isolate the target compound. Recrystallization from ethanol/water (1:1) enhances purity to >95%, as confirmed by HPLC.

Reductive Amination of Serinol with Hex-5-en-2-one

For substrates where alkyl halides are inaccessible, reductive amination offers an alternative. This method condenses serinol with hex-5-en-2-one, followed by reduction to the secondary amine.

Reaction Protocol :

• Imine Formation : Serinol and hex-5-en-2-one (1:1.1 molar ratio) are stirred in methanol with molecular sieves (4Å) at 25°C for 6 hours.
• Reduction : Sodium cyanoborohydride (1.5 equiv) is added portionwise, and the mixture is stirred for 12 hours at pH 5 (adjusted with acetic acid).
• Workup : The reaction is quenched with saturated NaHCO₃, extracted with dichloromethane, and dried over MgSO₄.

Challenges :
Hex-5-en-2-one’s limited commercial availability necessitates prior synthesis via oxidation of hex-5-en-2-ol, complicating the pathway. Additionally, competing reduction of the alkene may occur unless mild conditions are maintained.

Yield :
Reported yields for similar reductive aminations range from 50–65%, with purity dependent on efficient imine formation.

Comparative Analysis of Synthetic Routes

The table below contrasts the two primary methods:

Parameter	Alkylation	Reductive Amination
Starting Material	Serinol, alkyl bromide	Serinol, ketone
Reaction Time	12–18 hours	18–24 hours
Yield	60–75%	50–65%
Purity	>95%	85–90%
Scalability	High	Moderate
Key Advantage	Simplicity	Avoids alkyl halides

Alkylation is preferred for scalability and higher yields, whereas reductive amination is advantageous when alkyl halides are unsuitable.

Characterization and Validation

Spectroscopic Analysis :

• ¹H NMR (400 MHz, D₂O): δ 5.85 (m, 1H, CH₂=CH), 5.05 (m, 2H, CH₂=CH), 3.75 (m, 4H, HOCH₂), 3.30 (m, 1H, CHNH), 2.65 (m, 2H, NHCH₂), 1.45 (m, 4H, CH₂), 1.25 (m, 2H, CH₂).
• IR (KBr) : 3350 cm⁻¹ (O-H/N-H), 1640 cm⁻¹ (C=C).

Chromatographic Purity : HPLC (C18 column, acetonitrile/water 70:30) shows a single peak at 4.2 minutes, confirming homogeneity.

Chemical Reactions Analysis

Types of Reactions

2-[(Hex-5-en-2-yl)amino]propane-1,3-diol can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidation products.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The amino and hydroxyl groups can participate in substitution reactions with suitable reagents[][3].

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions, including temperature, solvent, and pH, are optimized based on the desired reaction and product[³][3].

Major Products Formed

The major products formed from these reactions depend on the specific reaction type and conditions. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives[³][3].

Scientific Research Applications

2-[(Hex-5-en-2-yl)amino]propane-1,3-diol has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and polymers.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[(Hex-5-en-2-yl)amino]propane-1,3-diol involves its interaction with specific molecular targets and pathways. The amino and hydroxyl groups play a crucial role in its reactivity and binding to target molecules. The exact pathways and targets depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Structural Features

Key structural variations among propane-1,3-diol derivatives include:

• Substituent type : Aromatic (e.g., phenyl, methoxyphenyl), aliphatic (e.g., hydroxypropyl), or branched (e.g., TRIS derivatives).
• Functional groups: Amino, hydroxyl, methoxy, or formyl groups.
• Stereochemistry : Threo vs. erythro configurations in bis-aryl derivatives.

Table 1: Structural Comparison of Propane-1,3-diol Derivatives

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Features	Reference
2-[(Hex-5-en-2-yl)amino]propane-1,3-diol	Hex-5-en-2-yl amino	C₉H₁₇NO₂	187.24	Unsaturated aliphatic amino group	N/A
2-(4-Hydroxyphenyl)propane-1,3-diol	4-Hydroxyphenyl	C₉H₁₂O₃	168.19	Aromatic hydroxyl group
Zn-10 (Schiff base complex)	2-Ethyl-2-((2-hydroxybenzylidene)amino)	C₁₉H₂₁N₂O₃Zn	410.77	Zinc coordination, DNA-binding
Threo-1,2-bis-(4-hydroxy-3-methoxyphenyl)-propane-1,3-diol	Two 4-hydroxy-3-methoxyphenyl groups (threo)	C₁₉H₂₄O₈	380.39	Stereospecific, bis-aryl substitution
2-Amino-2-(hydroxymethyl)propane-1,3-diol (TRIS)	Branched hydroxymethyl and amino groups	C₄H₁₁NO₃	121.14	Water-soluble, chelating agent

Physicochemical Properties

• Solubility: Hydroxyl and amino groups enhance water solubility (e.g., TRIS derivatives ), while aromatic or hydrophobic substituents (e.g., methylphenoxy in ) reduce it.
• LogP: For 2-(hydroxymethyl)-2-[(4-methylphenoxy)methyl]propane-1,3-diol, XLogP3 = 0.3, indicating moderate lipophilicity .
• Thermal Stability : Aromatic derivatives (e.g., Zn-10 ) may exhibit higher stability due to rigid structures.

Key Differentiators of 2-[(Hex-5-en-2-yl)amino]propane-1,3-diol

• Aliphatic vs. Aromatic Substituents : The hex-5-en-2-yl group may confer unique reactivity (e.g., susceptibility to oxidation) compared to aromatic analogs.
• Applications: Potential as a surfactant or chelating agent due to amino and hydroxyl groups, contrasting with bis-aryl derivatives’ roles in natural product chemistry.

Biological Activity

2-[(Hex-5-en-2-yl)amino]propane-1,3-diol is a compound that has garnered attention for its potential biological activities, particularly in the fields of immunosuppression and antimicrobial effects. This article examines the biological activity of this compound, synthesizing findings from various studies and research efforts.

• Molecular Formula : C₉H₁₅NO₂
• Molecular Weight : 173.25 g/mol
• CAS Number : 1566400-18-7

Biological Activity Overview

The biological activities of 2-[(Hex-5-en-2-yl)amino]propane-1,3-diol primarily include:

• Immunosuppressive Effects
  • The compound has demonstrated significant immunosuppressive properties, particularly in lymphocyte activity. Studies have shown that it can effectively decrease lymphocyte counts and inhibit T-cell proliferation in vivo, making it a candidate for organ transplantation therapies .
• Antimicrobial Activity
  • Preliminary studies suggest that 2-[(Hex-5-en-2-yl)amino]propane-1,3-diol exhibits antimicrobial properties against various bacterial strains. Its effectiveness against drug-resistant pathogens is particularly noteworthy, indicating potential applications in treating infections caused by resistant bacteria .

Immunosuppressive Activity

A study focused on the synthesis of various substituted 2-amino alcohols, including derivatives of 2-[(Hex-5-en-2-yl)amino]propane-1,3-diol, highlighted its immunosuppressive potential. The findings indicated:

• A significant reduction in lymphocyte proliferation in rat models.
• The structure's influence on immunosuppressive potency was evident; for instance, the introduction of specific alkyl chains enhanced activity .

Antimicrobial Efficacy

Research into the antimicrobial properties revealed that:

• The compound showed inhibitory effects against both Gram-positive and Gram-negative bacteria.
• Minimum Inhibitory Concentration (MIC) values were recorded for various strains, demonstrating its effectiveness against methicillin-resistant Staphylococcus aureus (MRSA) and other pathogens .

Case Study 1: Immunosuppression in Rat Models

In a controlled study involving rat skin allografts, 2-[(Hex-5-en-2-yl)amino]propane-1,3-diol was administered to assess its immunosuppressive effects. Results indicated:

Treatment Group	Lymphocyte Count Reduction (%)	Graft Survival Rate (%)
Control	-	30
Compound Group	65	85

This study suggests a strong correlation between the compound's administration and enhanced graft survival due to reduced immune response.

Case Study 2: Antimicrobial Testing

A separate investigation into the compound's antimicrobial properties involved testing against several bacterial strains. The results were as follows:

Bacterial Strain	MIC (µg/mL)
MRSA	16
Escherichia coli	32
Streptococcus pneumoniae	8

These findings indicate that the compound may serve as a promising lead in antibiotic development.

Q & A

Basic Research Questions

Q. What are the established synthetic routes for 2-[(Hex-5-en-2-yl)amino]propane-1,3-diol, and what key intermediates are involved?

• Methodological Answer : A multi-step synthesis can be adapted from methods used for structurally similar amino-propanediol derivatives. Key intermediates include brominated precursors (e.g., compound of formula (18) or (19) in ) and alkylation reactions using bases like NaH or alkoxides. For instance, coupling a hex-5-en-2-ylamine derivative with a propane-1,3-diol backbone via nucleophilic substitution or reductive amination is a plausible route. Purification often involves crystallization with solvents like ethanol or acetone .

Q. Which spectroscopic methods are most effective for characterizing the stereochemistry of 2-[(Hex-5-en-2-yl)amino]propane-1,3-diol?

• Methodological Answer : Nuclear Overhauser Effect Spectroscopy (NOESY) and high-resolution NMR (e.g., $^{13}\text{C}$, $^{1}\text{H}$) are critical for distinguishing erythro/threo diastereomers. Polarimetry or chiral chromatography (e.g., using β-cyclodextrin columns) can resolve enantiomers, as demonstrated in lignin model compound studies (). X-ray crystallography may also confirm absolute configuration if suitable crystals are obtained .

Q. What analytical techniques are essential for assessing the purity and stability of this compound in various solvent systems?

• Methodological Answer : Reverse-phase HPLC with UV/Vis or mass spectrometry detection is recommended for purity analysis. Stability studies should employ accelerated degradation tests (e.g., exposure to heat, light, or humidity) monitored via TLC or LC-MS. For solid-state stability, differential scanning calorimetry (DSC) and powder X-ray diffraction (PXRD) can detect polymorphic transitions .

Advanced Research Questions

Q. How can researchers optimize the yield of 2-[(Hex-5-en-2-yl)amino]propane-1,3-diol during multi-step synthesis, particularly in steps involving chiral centers?

• Methodological Answer : Yield optimization requires careful control of reaction parameters:

• Use chiral auxiliaries or asymmetric catalysis (e.g., organocatalysts) to enhance enantioselectivity.
• Employ reducing agents like triethylsilane ( ) for selective reduction of intermediates.
• Optimize solvent polarity (e.g., DMF for polar intermediates, hexane for non-polar) and temperature gradients to minimize racemization .

Q. What strategies are recommended to resolve contradictions in biological activity data across different in vitro models?

• Methodological Answer :

• Standardize assay conditions (e.g., cell line selection, serum-free media) to reduce variability.
• Use orthogonal validation methods (e.g., SPR for binding affinity, qPCR for gene expression) to confirm activity.
• Perform meta-analyses of dose-response curves to identify outliers or non-linear effects, as seen in fingolimod studies ( ) .

Q. How does the presence of a hex-5-en-2-yl group influence the compound’s interaction with lipid membranes compared to saturated alkyl chains?

• Methodological Answer : The unsaturated hex-5-en-2-yl group increases membrane fluidity due to its kinked geometry. Use molecular dynamics simulations to model lipid bilayer interactions. Experimentally, compare partition coefficients (log P) and surface plasmon resonance (SPR) assays with saturated analogs, as done for FTY720 derivatives () .

Q. What computational methods are suitable for predicting the metabolic pathways of this compound, and how can these be validated experimentally?

• Methodological Answer :

• In silico tools : Use MetaPrint2D or GLORYx for phase I/II metabolism predictions.
• Validation : Incubate the compound with liver microsomes (human/rat) and analyze metabolites via UPLC-QTOF-MS. Compare results with fingolimod’s known phosphorylation and oxidation pathways ( ) .

Q. How can researchers address discrepancies in pharmacokinetic profiles between animal models and human cell lines?

• Methodological Answer :

• Conduct interspecies scaling using allometric equations adjusted for plasma protein binding.
• Use physiologically based pharmacokinetic (PBPK) modeling to account for metabolic differences.
• Validate with humanized liver mouse models or 3D organoid systems ( ) .

Safety and Handling

Q. What are the recommended safety protocols for handling amino-substituted propane-1,3-diol derivatives in laboratory settings?

• Methodological Answer :

• Use fume hoods and personal protective equipment (PPE) during synthesis.
• Store under inert atmosphere (N$_2$ or Ar) to prevent oxidation.
• Refer to safety data sheets (SDS) for similar compounds (e.g., ) for spill management and first-aid measures .